Cas no 1361723-52-5 (3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine)

3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine is a fluorinated pyridine derivative with a dichlorophenyl substituent, exhibiting unique structural and electronic properties due to its halogen-rich composition. The presence of difluoromethoxy and fluorine groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. Its electron-withdrawing characteristics facilitate selective reactivity in cross-coupling and nucleophilic substitution reactions. The compound’s rigid aromatic framework and halogenated motifs also contribute to its potential as a bioactive scaffold in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. Suitable for controlled synthetic applications, it offers precise functionalization opportunities in heterocyclic chemistry.

3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine structure

1361723-52-5 structure

Product Name:3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine

CAS No:1361723-52-5

MF:C₁₂H₆Cl₂F₃NO

MW:308.083351612091

CID:4923104

Update Time:2025-05-22

3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine
- Inchi： 1S/C12H6Cl2F3NO/c13-8-2-1-6(3-9(8)14)7-4-18-5-10(15)11(7)19-12(16)17/h1-5,12H
- InChI Key： ZMHABOGXBBQZKJ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=NC=C(C=1OC(F)F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 298
XLogP3: 4.8
Topological Polar Surface Area: 22.1

3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023028928-250mg	3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine	1361723-52-5	97%	250mg	$680.00	2022-04-03
Alichem	A023028928-500mg	3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine	1361723-52-5	97%	500mg	$989.80	2022-04-03
Alichem	A023028928-1g	3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine	1361723-52-5	97%	1g	$1,780.80	2022-04-03

3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine Related Literature

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Additional information on 3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine

Introduction to 3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine (CAS No. 1361723-52-5)

The compound 3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine (CAS No. 1361723-52-5) is a highly specialized organic compound with significant applications in various fields, particularly in the realm of agricultural chemistry. This compound is notable for its unique structure, which incorporates a pyridine ring substituted with a dichlorophenyl group, a difluoromethoxy group, and a fluorine atom. These substituents contribute to its distinct chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki coupling and other cross-coupling reactions. The synthesis process involves multiple steps, including the preparation of intermediates like dichlorobenzene derivatives and difluoromethoxy precursors. The final product is obtained through rigorous purification techniques to ensure high purity and stability.

One of the most promising applications of 3-(3,4-Dichlorophenyl)-4-(difluoromethoxy)-5-fluoropyridine lies in its role as an active ingredient in agrochemicals. Extensive research has demonstrated its efficacy as a herbicide and fungicide, making it a valuable asset in crop protection. Field trials have shown that this compound can effectively control the growth of weeds and fungal pathogens without causing significant harm to crops or the environment.

In addition to its agricultural applications, this compound has garnered attention in the pharmaceutical industry due to its potential as a lead molecule for drug development. Studies have revealed that it exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. This suggests that further research could unlock its therapeutic potential in treating conditions such as arthritis and neurodegenerative disorders.

The environmental impact of CAS No. 1361723-52-5 has also been a focal point of recent investigations. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in soil and water systems. This characteristic aligns with global efforts to develop eco-friendly agrochemicals that reduce ecological footprint.

Looking ahead, ongoing studies are exploring ways to enhance the bioavailability and stability of this compound for broader applications. Researchers are also investigating its compatibility with other agrochemicals to create synergistic formulations that improve pest control efficiency while reducing dosage requirements.